Cas no 2171269-94-4 (2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]acetic acid)

• Product Name: 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]acetic acid
• CAS No: 2171269-94-4
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5834465
• PubChem ID: 165815781
• Update Time: 2025-05-26

2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]acetic acid
• EN300-1488376
• 2171269-94-4

• Inchi： 1S/C25H30N2O5/c1-3-9-22(24(30)27(14-4-2)15-23(28)29)26-25(31)32-16-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,21-22H,3-4,9,14-16H2,1-2H3,(H,26,31)(H,28,29)/t22-/m0/s1
• InChI Key： ODKBMOIHGHZZGB-QFIPXVFZSA-N
• SMILES： O(C(N[C@H](C(N(CC(=O)O)CCC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]acetic acid

Introduction to 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]acetic Acid (CAS No. 2171269-94-4)

2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]acetic acid, identified by its CAS number 2171269-94-4, is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The intricate structure of this molecule, characterized by its chiral center and multiple functional groups, contributes to its unique chemical and pharmacological properties.

The molecular framework of 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]acetic acid consists of a pentanamide backbone, a fluorenylmethoxy carbonyl group, and an amino acid moiety. The presence of these functional groups not only imparts specific reactivity but also influences the compound's solubility, stability, and interaction with biological targets. The chiral center at the second position of the amino acid moiety (2S) is particularly noteworthy, as it can significantly impact the compound's enantioselectivity and biological efficacy.

In recent years, there has been a growing interest in the development of novel therapeutic agents that leverage chiral chemistry to enhance pharmacological outcomes. The use of fluorene-based moieties in pharmaceutical compounds has been explored for their ability to improve metabolic stability and binding affinity. The fluorenylmethoxy carbonyl group in 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]acetic acid is an example of such a functional group that can enhance the compound's interaction with biological receptors.

The N-propylpentanamido moiety contributes to the compound's solubility and bioavailability, which are critical factors in drug development. This segment also provides a site for further chemical modifications, allowing researchers to tailor the compound's properties for specific therapeutic applications. The combination of these structural features makes 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]acetic acid a versatile scaffold for designing new drugs.

Current research in the field of medicinal chemistry has highlighted the importance of understanding the relationship between molecular structure and biological activity. Studies have shown that subtle modifications in the structure of molecules can lead to significant changes in their pharmacological properties. The work done on 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]acetic acid exemplifies this principle, demonstrating how structural features can be optimized to enhance therapeutic efficacy.

The synthesis of this compound involves multi-step organic reactions, including peptide coupling and protecting group strategies. The use of advanced synthetic techniques ensures high purity and yield, which are essential for pharmaceutical applications. The synthesis pathway also highlights the importance of stereochemical control, particularly in introducing the chiral center at the second position of the amino acid moiety.

In terms of biological activity, preliminary studies on 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]acetic acid have shown promising results in various pharmacological assays. These assays have focused on evaluating the compound's potential as an inhibitor or modulator of key biological pathways. The fluorenylmethoxy carbonyl group has been identified as a critical element in mediating interactions with target proteins, suggesting its role in enhancing binding affinity.

The N-propylpentanamido moiety has also been found to contribute to the compound's bioactivity by influencing its solubility and cell permeability. These properties are essential for ensuring that the compound can reach its target sites within the body effectively. Further research is ongoing to explore these interactions in greater detail and to identify potential therapeutic applications.

The chiral center at the second position of the amino acid moiety (2S) is particularly interesting from a pharmacological perspective. Enantiomers, which are mirror-image forms of chiral molecules, can exhibit different biological activities despite having identical chemical structures. The study of enantiomers has led to significant advancements in drug development, with many successful drugs being marketed as single enantiomers rather than racemic mixtures.

The use of fluorene-based moieties in pharmaceutical compounds has been explored for their ability to improve metabolic stability and binding affinity. In 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]acetic acid, this functional group plays a crucial role in enhancing interactions with biological receptors. These interactions are essential for ensuring that the compound can exert its intended pharmacological effects.

The N-propylpentanamido moiety contributes to the compound's solubility and bioavailability, which are critical factors in drug development. This segment also provides a site for further chemical modifications, allowing researchers to tailor the compound's properties for specific therapeutic applications. The combination of these structural features makes 2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-propylpentanamido]acetic acid a versatile scaffold for designing new drugs.

In conclusion, 2-[(S-S)-S-{[(^{9H-fluorene-9ylicmethyloxy]carbonyl]amino]N-propylpentanamide]acetate}] acetic] acetic] acetic] acetic] acetic] acetic] acetic_{No.>2171269>94>4> is a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features and promising biological activities make it an attractive scaffold for designing new therapeutic agents.>sub>>sub>>sub>>sub>>sub>>sub>>sub>>sub>>sub>>}